Cas no 916981-65-2 (β-L-Adenosine, 5'-O-phosphono-β-L-adenylyl-(2'→5')-β-L-adenylyl-(2'→5')-)

β-L-Adenosine, 5'-O-phosphono-β-L-adenylyl-(2'→5')-β-L-adenylyl-(2'→5')- structure
916981-65-2 structure
β-L-Adenosine, 5'-O-phosphono-β-L-adenylyl-(2'→5')-β-L-adenylyl-(2'→5')-
916981-65-2
C30H38N15O19P3
1005.63310670853
5598713

β-L-Adenosine, 5'-O-phosphono-β-L-adenylyl-(2'→5')-β-L-adenylyl-(2'→5')- Properties

Names and Identifiers

    • 5'-O-Phosphono-β-L-adenylyl-(2'→5')-β-L-adenylyl-(2'→5')-β-L-adenosine
    • SIIZPVYVXNXXQG-RGVDETLYSA-N
    • 1S/C30H38N15O19P3/c31-22-13-25(37-4-34-22)43(7-40-13)28-19(49)16(46)10(60-28)2-58-66(53,54)64-21-18(48)12(62-30(21)45-9-42-15-24(33)36-6-39-27(15)45)3-59-67(55,56)63-20-17(47)11(1-57-65(50,51)52)61-29(20)44-8-41-14-23(32)35-5-38-26(14)44/h4-12,16-21,28-30,46-49H,1-3H2,(H,53,54)(H,55,56)(H2,31,34,37)(H2,32,35,38)(H2,33,36,39)(H2,50,51,52)/t10-,11-,12-,16-,17-,18-,19-,20-,21-,28-,29-,30-/m0/s1
    • O([C@H]1[C@H]([C@H](COP(O)(=O)O[C@H]2[C@H]([C@H](COP(O)(O)=O)O[C@@H]2N2C=NC3=C(N=CN=C23)N)O)O[C@@H]1N1C=NC2=C(N=CN=C12)N)O)P(O)(=O)OC[C@H]1[C@@H]([C@H](O)[C@@H](N2C=NC3=C(N=CN=C23)N)O1)O

β-L-Adenosine, 5'-O-phosphono-β-L-adenylyl-(2'→5')-β-L-adenylyl-(2'→5')- Synthesis

Synthetic Circuit 1

344911-72-4 344911-72-4
916981-65-2 916981-65-2
61-19-8 61-19-8
2596-55-6 2596-55-6
916981-64-1 916981-64-1
Reaction Conditions
1.1R:4-Ethylmorpholine, C:Pb(NO3)2, S:H2O, 1 d, 20°C, pH 7.3
Reference
Chiral Selection in Oligoadenylate Formation in the Presence of a Metal ion Catalyst or Poly(U) Template
By Osawa, Kazuomi et al, Origins of Life and Evolution of Biospheres, 2005, 35(3), 213-223

β-L-Adenosine, 5'-O-phosphono-β-L-adenylyl-(2'→5')-β-L-adenylyl-(2'→5')- Raw materials

β-L-Adenosine, 5'-O-phosphono-β-L-adenylyl-(2'→5')-β-L-adenylyl-(2'→5')- Preparation Products

β-L-Adenosine, 5'-O-phosphono-β-L-adenylyl-(2'→5')-β-L-adenylyl-(2'→5')- Related Literature

916981-65-2 (β-L-Adenosine, 5'-O-phosphono-β-L-adenylyl-(2'→5')-β-L-adenylyl-(2'→5')-) Related Products

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